Cas no 924710-25-8 (3-(6-Methylimidazo1,2-apyridin-2-yl)propanoic acid)

• Product Name: 3-(6-Methylimidazo1,2-apyridin-2-yl)propanoic acid
• CAS No: 924710-25-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• MDL: MFCD06616915
• CID: 3103291
• PubChem ID: 4912874
• Update Time: 2025-05-20

3-(6-Methylimidazo1,2-apyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(6-Methylimidazo[1,2-a]pyridin-2-yl)-propanoic acid
• STK686967
• LS-04682
• AKOS001727991
• 3-{6-methylimidazo[1,2-a]pyridin-2-yl}propanoic acid
• ALBB-014741
• 3-(6-methylimidazo[1,2-a]pyridin-2-yl)propanoicacid
• H30859
• MFCD06616915
• 3-(6-methylimidazo[1,2-a]pyridin-2-yl)propanoic acid
• Imidazo[1,2-a]pyridine-2-propanoic acid, 6-methyl-
• 924710-25-8
• QLMYOTVXGQPGAP-UHFFFAOYSA-N
• 3-(6-Methylimidazo1,2-apyridin-2-yl)propanoic acid

• MDL： MFCD06616915
• Inchi： 1S/C11H12N2O2/c1-8-2-4-10-12-9(3-5-11(14)15)7-13(10)6-8/h2,4,6-7H,3,5H2,1H3,(H,14,15)
• InChI Key： QLMYOTVXGQPGAP-UHFFFAOYSA-N
• SMILES： OC(CCC1=CN2C=C(C)C=CC2=N1)=O

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.6Ų

Additional information on 3-(6-Methylimidazo1,2-apyridin-2-yl)propanoic acid

3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic Acid: A Comprehensive Overview of Its Properties and Applications

3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic acid (CAS No. 924710-25-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique imidazo[1,2-a]pyridine core, serves as a valuable intermediate in the synthesis of bioactive molecules. Its structural features make it particularly relevant in drug discovery, where researchers are increasingly focusing on heterocyclic compounds for their diverse pharmacological properties.

The growing interest in 3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic acid aligns with current trends in medicinal chemistry, where scientists are exploring novel scaffolds for targeted therapies. Recent studies highlight its potential in modulating specific biological pathways, making it a compound of interest for researchers investigating small molecule inhibitors and enzyme modulators. The compound's carboxylic acid functional group provides excellent opportunities for further derivatization, a feature highly valued in modern drug design approaches.

From a chemical perspective, 3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic acid demonstrates interesting physicochemical properties. The imidazo[1,2-a]pyridine moiety contributes to its aromatic character and influences its solubility profile, while the propanoic acid side chain enhances its potential for forming salts and complexes. These characteristics are particularly relevant in the context of drug formulation and bioavailability optimization, key considerations in contemporary pharmaceutical development.

The synthesis of 3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic acid typically involves multi-step organic transformations, with researchers constantly refining the process to improve yields and purity. Modern synthetic approaches emphasize green chemistry principles and atom economy, reflecting the pharmaceutical industry's commitment to sustainable practices. Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring precise structural confirmation and purity assessment.

In the realm of biological applications, 3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic acid has shown promise in various research areas. Its structural similarity to certain natural alkaloids makes it a candidate for investigating receptor interactions and signal transduction mechanisms. The compound's potential in addressing current challenges in neurological research and metabolic disorders represents an active area of investigation, particularly given the medical community's focus on these health concerns.

The commercial availability of 3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic acid (CAS 924710-25-8) has increased in recent years, reflecting growing demand from research institutions and pharmaceutical companies. Suppliers typically offer the compound in various purity grades, with HPLC-grade material being preferred for biological studies. Proper storage conditions, typically under inert atmosphere at controlled temperatures, are essential to maintain the compound's stability over time.

Quality control measures for 3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic acid have become increasingly stringent, mirroring the pharmaceutical industry's emphasis on compound characterization and impurity profiling. Advanced analytical methods, including chiral HPLC and X-ray crystallography, are sometimes employed to verify the compound's structural integrity, especially when used in critical research applications.

From a regulatory standpoint, 3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic acid is generally classified as a research chemical, with its handling governed by standard laboratory safety protocols. Researchers working with this compound typically employ appropriate personal protective equipment and follow established chemical hygiene practices, in line with institutional safety guidelines and regulatory requirements.

The future outlook for 3-(6-Methylimidazo[1,2-a]pyridin-2-yl)propanoic acid appears promising, particularly as the scientific community continues to explore novel heterocyclic scaffolds for therapeutic applications. Its versatility as a building block in medicinal chemistry, combined with ongoing advances in synthetic methodology, positions this compound as a potentially valuable tool in addressing current and emerging challenges in drug discovery and development.